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Compound of Interest

Compound Name:
4-(4-Formyl-3,5-

dimethoxyphenoxy)butanoic acid

CAS No.: 197304-21-5

Cat. No.: B190184

Get Quote

Audience: Researchers, scientists, and drug development professionals involved in solid-phase

peptide synthesis (SPPS).

Introduction: The Backbone Amide Linker (BAL) strategy is a versatile method in solid-phase

peptide synthesis that anchors the growing peptide chain through a backbone nitrogen atom

rather than the C-terminal carboxyl group.[1][2] This approach offers significant flexibility,

enabling the synthesis of peptides with diverse C-terminal modifications, such as acids,

amides, alcohols, aldehydes, and esters, as well as facilitating the production of cyclic

peptides.[2][3] The initial step involves attaching an aldehyde-containing linker, such as 5-(4-

formyl-3,5-dimethoxyphenoxy)valeric acid, to an aminomethyl-functionalized solid support.[2][4]

The first amino acid, with its C-terminus protected (e.g., as a t-butyl ester), is then coupled to

this aldehyde resin via reductive amination.[3][5][6] Subsequent peptide chain elongation

proceeds using standard Fmoc-based solid-phase chemistry.[2] This document provides a

detailed protocol for the initial attachment of the BAL linker to an aminomethyl resin and the

subsequent coupling of the first amino acid.
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Experimental Workflow Overview
The overall process involves two primary stages: coupling the BAL linker to the aminomethyl

resin and then attaching the first amino acid residue via reductive amination.
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Part 1: BAL Linker Coupling

Part 2: First Amino Acid Attachment

1. Swell Aminomethyl Resin
(e.g., in DCM)

2. Wash Resin
(DCM & DMF)

3. Couple BAL Linker
(e.g., DIC/OxymaPure in DMF)

4. Wash Resin
(DMF & DCM)

5. Monitor Reaction
(Ninhydrin & Aldehyde Tests)

Result: BAL-Aldehyde Resin

6. Reductive Amination
(Amino Acid Ester + Reducing Agent)

Proceed to next stage

7. Wash Resin
(DMF & DCM)

8. Monitor Reaction
(Aldehyde Test)

9. Quantify Loading
(Fmoc Release Assay)

Result: Amino Acid-Loaded BAL Resin
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BAL-Aldehyde Resin
(R-CHO)
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(R-CH₂-NH-CHR'-COOR'')
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Amino Acid Ester
(H₂N-CHR'-COOR'') 1% Acetic Acid in DMF Sodium Cyanoborohydride

(NaBH₃CN)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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